Cas no 1071594-49-4 (4-Methoxyazepane)

• Product Name: 4-Methoxyazepane
• CAS No: 1071594-49-4
• Molecular Formula: C₇H₁₅NO
• Molecular Weight: 129.2001
• MDL: MFCD17015864
• CID: 1029188
• PubChem ID: 19600383

4-Methoxyazepane Properties

Names and Identifiers

• 4-Methoxyazepane
• 4-Methoxy-hexahydro-1H-azepine
• AB1011638
• AK136601
• CTK8E1980
• KB-242576
• PB16681
• 4-Methoxy-hexahydro-1H-az...
• AB0196245
• ST24043858
• A801597
• 4-Methoxy-azepane
• AKOS013026930
• 1H-Azepine, hexahydro-4-methoxy-
• CS-0050817
• SCHEMBL12589173
• 1071594-49-4
• CHEMBL4585958
• MFCD17015864
• DTXSID60598958
• SY098720
• EN300-130660
• AS-33422

• MDL： MFCD17015864
• InChIKey： MBGKJOCBUBJWCC-UHFFFAOYSA-N
• Inchi： 1S/C7H15NO/c1-9-7-3-2-5-8-6-4-7/h7-8H,2-6H2,1H3
• SMILES： O(C([H])([H])[H])C1([H])C([H])([H])C([H])([H])N([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 129.115364102g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 129.115364102g/mol
• Heavy Atom Count: 9
• Complexity: 75.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 21.3